Cas no 126991-83-1 (4-(furan-2-yl)butanal)

• Product Name: 4-(furan-2-yl)butanal
• CAS No: 126991-83-1
• MF: C₈H₁₀O₂
• MW: 138.163802623749
• CID: 1103822
• PubChem ID: 14455558
• Update Time: 2025-06-30

4-(furan-2-yl)butanal Chemical and Physical Properties

Names and Identifiers

• 2-Furanbutanal
• 4-(furan-2-yl)butanal
• 126991-83-1
• EN300-1854170
• W-205262

• Inchi： 1S/C8H10O2/c9-6-2-1-4-8-5-3-7-10-8/h3,5-7H,1-2,4H2
• InChI Key： OHGIKUNHQBZOMM-UHFFFAOYSA-N
• SMILES： O1C=CC=C1CCCC=O

Computed Properties

• Exact Mass: 138.0681
• Monoisotopic Mass: 138.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 30.2Ų

Experimental Properties

• PSA: 30.21

Additional information on 4-(furan-2-yl)butanal

Introduction to 4-(furan-2-yl)butanal (CAS No. 126991-83-1)

4-(furan-2-yl)butanal, identified by the Chemical Abstracts Service Number (CAS No.) 126991-83-1, is a significant organic compound with a broad spectrum of applications in the field of pharmaceuticals, agrochemicals, and specialty chemicals. This compound belongs to the class of aldehydes and features a unique structural motif combining a furan ring with a butanal backbone. The presence of the furan ring enhances its reactivity and makes it a valuable intermediate in synthetic chemistry. Its molecular formula, C₈H₈O₂, underscores its role as a versatile building block in organic synthesis.

The furan-2-yl substituent in 4-(furan-2-yl)butanal is particularly noteworthy due to its ability to participate in various chemical reactions, including nucleophilic addition, condensation, and cyclization processes. This feature has made it a popular choice in the development of novel compounds and drug candidates. Recent advancements in medicinal chemistry have highlighted the potential of furan-based derivatives as bioactive molecules, owing to their ability to interact with biological targets such as enzymes and receptors.

In recent years, 4-(furan-2-yl)butanal has garnered attention for its role in the synthesis of pharmacologically active compounds. For instance, researchers have explored its utility in the preparation of nonsteroidal anti-inflammatory drugs (NSAIDs) and antiviral agents. The furan ring's electron-deficient nature facilitates its incorporation into heterocyclic frameworks, which are known for their biological activity. Additionally, the aldehyde group provides a reactive site for further functionalization, enabling the creation of complex molecular architectures.

One of the most compelling aspects of 4-(furan-2-yl)butanal is its application in the development of agrochemicals. Its structural features make it an effective precursor for synthesizing herbicides and pesticides. These compounds are essential for modern agriculture, where they help protect crops from pests and diseases while minimizing environmental impact. The growing demand for sustainable agrochemical solutions has further driven research into novel derivatives of 4-(furan-2-yl)butanal, aiming to enhance their efficacy and environmental compatibility.

The chemical industry has also leveraged 4-(furan-2-yl)butanal for the production of specialty chemicals used in fragrances, dyes, and polymers. Its ability to undergo cross-coupling reactions makes it a valuable intermediate in the synthesis of complex organic molecules. These reactions are pivotal in creating high-performance materials with tailored properties, such as improved durability or biodegradability.

Recent studies have demonstrated the potential of 4-(furan-2-yl)butanal in drug discovery through its incorporation into peptidomimetics and small-molecule inhibitors. Peptidomimetics are designed to mimic the bioactivity of natural peptides while avoiding their limitations, such as poor stability or immunogenicity. By using 4-(furan-2-yl)butanal as a scaffold, researchers can develop novel compounds with enhanced pharmacokinetic profiles. Similarly, small-molecule inhibitors derived from this compound have shown promise in targeting enzymes involved in metabolic pathways relevant to diseases like diabetes and cancer.

The synthesis of 4-(furan-2-yl)butanal typically involves multi-step organic reactions starting from readily available furan derivatives. One common approach involves the condensation of furan with butyraldehyde or its derivatives under acidic conditions. Advanced synthetic methodologies have also been developed to improve yield and selectivity, making the process more efficient and scalable. These advancements are crucial for meeting the increasing demand for this compound in industrial applications.

The safety profile of 4-(furan-2-yl)butanal is another critical consideration in its handling and application. While it is not classified as a hazardous material under standard regulations, proper precautions must be taken to prevent exposure during synthesis and handling. Personal protective equipment (PPE), such as gloves and goggles, should be used when working with this compound to minimize risks associated with skin contact or inhalation.

In conclusion,4-(furan-2-yl)butanal (CAS No. 126991-83-1) is a multifaceted compound with significant potential across multiple industries. Its unique structural features make it an invaluable intermediate in pharmaceuticals, agrochemicals, and specialty chemicals. Ongoing research continues to uncover new applications for this compound, reinforcing its importance in modern chemistry and industry.